Cas no 1609402-81-4 (3-Bromo-1-methyl-5-(trifluoromethyl)-1H-1,2,4-triazole)

• Product Name: 3-Bromo-1-methyl-5-(trifluoromethyl)-1H-1,2,4-triazole
• CAS No: 1609402-81-4
• MF: C₄H₃BrF₃N₃
• MW: 229.985929727554
• MDL: MFCD28024804
• CID: 4608467
• PubChem ID: 75531187
• Update Time: 2025-06-11

3-Bromo-1-methyl-5-(trifluoromethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-methyl-5-(trifluoromethyl)-1H-1,2,4-triazole
• 3-bromo-1-methyl-5-(trifluoromethyl)-1,2,4-triazole
• AT12555
• 1H-1,2,4-triazole, 3-bromo-1-methyl-5-(trifluoromethyl)-
• ALBB-027722
• BS-40704
• MFCD28024804
• AKOS022193767
• EN300-1590877
• SCHEMBL23213803
• 1609402-81-4
• DB-410764

• MDL： MFCD28024804
• Inchi： 1S/C4H3BrF3N3/c1-11-2(4(6,7)8)9-3(5)10-11/h1H3
• InChI Key： YVENSHIRMMCLRU-UHFFFAOYSA-N
• SMILES： BrC1=NN(C)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 228.94624g/mol
• Monoisotopic Mass: 228.94624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.7

Additional information on 3-Bromo-1-methyl-5-(trifluoromethyl)-1H-1,2,4-triazole

Introduction to 3-Bromo-1-methyl-5-(trifluoromethyl)-1H-1,2,4-triazole (CAS No. 1609402-81-4)

3-Bromo-1-methyl-5-(trifluoromethyl)-1H-1,2,4-triazole (CAS No. 1609402-81-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the triazole class, which is well-known for its broad spectrum of applications in drug development. The presence of a bromine substituent at the 3-position and a trifluoromethyl group at the 5-position introduces additional functionalization possibilities, making it a valuable scaffold for further chemical modifications.

The trifluoromethyl group is particularly noteworthy as it is frequently employed in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity. In recent years, the incorporation of trifluoromethyl groups into drug candidates has been extensively studied, demonstrating their ability to modulate pharmacokinetic profiles and improve overall drug efficacy. This feature makes 3-Bromo-1-methyl-5-(trifluoromethyl)-1H-1,2,4-triazole a promising candidate for the development of novel therapeutic agents.

The bromine substituent at the 3-position of the triazole ring provides another layer of reactivity that can be exploited for further derivatization. Brominated compounds are widely used in pharmaceutical synthesis due to their versatility in cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse functional groups at specific positions on the molecule, enabling the creation of structurally complex and biologically active compounds.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-Bromo-1-methyl-5-(trifluoromethyl)-1H-1,2,4-triazole as a lead compound for drug discovery. Studies have shown that this molecule exhibits favorable interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. The combination of electronic and steric effects introduced by the bromine and trifluoromethyl groups may contribute to its binding affinity and selectivity.

In addition to its structural attributes, 3-Bromo-1-methyl-5-(trifluoromethyl)-1H-1,2,4-triazole has been explored in several preclinical studies for its potential therapeutic applications. Research indicates that derivatives of this compound may exhibit anti-inflammatory, antiviral, and anticancer properties. The anti-inflammatory potential is particularly intriguing, as chronic inflammation is implicated in numerous diseases ranging from autoimmune disorders to metabolic syndromes. The ability of this compound to modulate inflammatory pathways could open new avenues for therapeutic intervention.

The trifluoromethyl group's influence on electronic properties has also been investigated in detail. Computational studies suggest that this moiety can significantly alter the electron density distribution within the molecule, thereby affecting its reactivity and interaction with biological targets. This tunability makes 3-Bromo-1-methyl-5-(trifluoromethyl)-1H-1,2,4-triazole a versatile scaffold for designing molecules with tailored pharmacological profiles.

Another area of interest is the synthesis of more complex derivatives by leveraging the reactivity of the bromine atom. Transition-metal-catalyzed cross-coupling reactions have been particularly effective in introducing new functional groups at specific positions on the triazole ring. These strategies have led to the discovery of novel compounds with enhanced biological activity and improved pharmacokinetic properties.

The pharmaceutical industry continues to invest heavily in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. 3-Bromo-1-methyl-5-(trifluoromethyl)-1H-1,2,4-triazole exemplifies this trend by combining structural features that are highly desirable in drug discovery. Its potential as a lead compound underscores the importance of exploring novel scaffolds for developing next-generation therapeutics.

Future research directions may focus on optimizing synthetic routes to improve yield and scalability while maintaining functional group integrity. Additionally, exploring its role in combination therapies could provide insights into synergistic effects that might enhance treatment outcomes. The growing body of evidence supporting the utility of triazole derivatives in drug development ensures that compounds like 3-Bromo-1-methyl-5-(trifluoromethyl)-1H-1,2,4-triazole will remain a subject of intense study.

In conclusion,3-Bromo-1-methyl-5-(trifluoromethyl)-1H-1,2,4-triazole (CAS No. 1609402-81-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound,3-Bromo-1-methyl-5-(trifluoromethyl)-1H-1,2,4-triazole is poised to play a significant role in future drug discovery efforts.